1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-(2-methoxybenzyl)piperidine-3-carboxamide

• Molecular Formula: C24H24N4O3
• Molecular Weight: 416.5 g/mol
• IUPAC Name: 1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-[(2-methoxyphenyl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C24H24N4O3/c1-30-19-10-4-2-7-16(19)13-25-24(29)17-8-6-12-28(14-17)23-22-21(26-15-27-23)18-9-3-5-11-20(18)31-22/h2-5,7,9-11,15,17H,6,8,12-14H2,1H3,(H,25,29)
• InChI Key: YGGSUWPLKOYWDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2CCCN(C2)C3=NC=NC4=C3OC5=CC=CC=C54

Description

1-(1benzofuro[3,2-d]pyrimidin-4-yl)-N-(2-methoxybenzyl)piperidine-3-carboxamide is a complex organic compound that belongs to the class of benzofuro[3,2-d]pyrimidine derivatives

Preparation Methods

The synthesis of 1-(1benzofuro[3,2-d]pyrimidin-4-yl)-N-(2-methoxybenzyl)piperidine-3-carboxamide typically involves multi-step organic reactions. One common method includes the annulation reaction of aurone-derived α,β-unsaturated imines and activated terminal alkynes mediated by triethylamine . This reaction enables the synthesis of 1,4-dihydrobenzofuro[3,2-b]pyridines, which can be further aromatized to form benzofuro[3,2-b]pyridines . Industrial production methods may involve similar synthetic routes but optimized for large-scale production.

Chemical Reactions Analysis

1-(1benzofuro[3,2-d]pyrimidin-4-yl)-N-(2-methoxybenzyl)piperidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed using common reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions: Reagents such as triethylamine, triphenylphosphine, and catalytic amounts of solid potassium carbonate or sodium ethoxide are commonly used

Major Products: The major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(1benzofuro[3,2-d]pyrimidin-4-yl)-N-(2-methoxybenzyl)piperidine-3-carboxamide has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as an antileukemia agent. It has shown promising activity in vitro against leukemia cell lines.

Organic Synthesis: It serves as an intermediate in the synthesis of various heterocyclic compounds with potential biological activities.

Material Science: The unique structure of this compound makes it a candidate for the development of novel materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(1benzofuro[3,2-d]pyrimidin-4-yl)-N-(2-methoxybenzyl)piperidine-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to particular enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

1-(1benzofuro[3,2-d]pyrimidin-4-yl)-N-(2-methoxybenzyl)piperidine-3-carboxamide can be compared with other benzofuro[3,2-d]pyrimidine derivatives:

Similar Compounds: Compounds such as 2-alkoxy(aryloxy)-benzofuro[3,2-d]pyrimidin-4(3H)-one and benzofuro[3,2-c]quinoline derivatives share structural similarities.

Uniqueness: The presence of the piperidine-3-carboxamide moiety and the methoxybenzyl group in 1-(benzofuro[3,2-d]pyrimidin-4-yl)-N-(2-methoxybenzyl)piperidine-3-carboxamide distinguishes it from other similar compounds, potentially contributing to its unique biological activities and applications.